Cas no 54334-73-5 (Methyl (biphenyl-4-yloxy)acetate)

• Product Name: Methyl (biphenyl-4-yloxy)acetate
• CAS No: 54334-73-5
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD01652001
• CID: 354868
• PubChem ID: 2791909
• Update Time: 2025-10-19

Methyl (biphenyl-4-yloxy)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, ([1,1'-biphenyl]-4-yloxy)-, methyl ester
• methyl 2-(4-phenylphenoxy)acetate
• AKOS000501139
• (Biphenyl-4-yloxy)-acetic acid methyl ester
• methyl (biphenyl-4-yloxy)acetate
• METHYL 2-{[1,1'-BIPHENYL]-4-YLOXY}ACETATE
• AS-871/41884269
• MFCD01652001
• BB 0243889
• BRD-K78578689-001-01-3
• CS-0317644
• AEMVTGFZGFVODZ-UHFFFAOYSA-N
• methyl ([1,1'-biphenyl]-4-yloxy)acetate
• Methyl 2-([1,1'-biphenyl]-4-yloxy)acetate
• LS-07413
• SCHEMBL6163614
• Methyl2-([1,1'-biphenyl]-4-yloxy)acetate
• DTXSID60383129
• 54334-73-5
• Oprea1_402236
• Methyl (biphenyl-4-yloxy)acetate

• MDL： MFCD01652001
• Inchi： 1S/C15H14O3/c1-17-15(16)11-18-14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key： AEMVTGFZGFVODZ-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on Methyl (biphenyl-4-yloxy)acetate

Comprehensive Analysis of Methyl (biphenyl-4-yloxy)acetate (CAS No. 54334-73-5): Properties, Applications, and Industry Trends

Methyl (biphenyl-4-yloxy)acetate (CAS No. 54334-73-5) is an organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. With the growing demand for high-performance intermediates in synthetic chemistry, this ester derivative has garnered significant attention due to its unique molecular structure and reactivity. The compound's biphenyl-4-yloxy moiety combined with an acetate ester functional group makes it a valuable building block for advanced chemical synthesis.

In recent years, researchers have focused on optimizing the synthesis of Methyl (biphenyl-4-yloxy)acetate to enhance yield and purity, addressing key challenges such as reaction selectivity and environmental sustainability. The compound's CAS No. 54334-73-5 is frequently searched in academic databases and patent filings, reflecting its importance in industrial R&D. Its role as a precursor in the production of liquid crystals, UV stabilizers, and specialty polymers aligns with the global shift toward functional materials and green chemistry.

The pharmaceutical industry leverages Methyl (biphenyl-4-yloxy)acetate for its potential in drug design, particularly in modifying pharmacokinetic properties of active ingredients. Questions like "How to synthesize Methyl (biphenyl-4-yloxy)acetate?" or "What are the applications of CAS 54334-73-5?" dominate search trends, highlighting the need for detailed technical guidance. Analytical techniques such as HPLC, NMR, and GC-MS are commonly employed to characterize this compound, ensuring compliance with regulatory standards.

From an environmental perspective, the biodegradability and ecotoxicological profile of Methyl (biphenyl-4-yloxy)acetate are under scrutiny, as industries prioritize safer alternatives. Innovations in catalytic processes and solvent-free reactions have been explored to reduce the ecological footprint of its production. Additionally, the compound's stability under varying pH and temperature conditions makes it suitable for formulations requiring long shelf-life, a critical factor in agrochemical formulations.

Market analysts project steady growth for CAS No. 54334-73-5-based products, driven by expanding applications in electronics and coatings. The rise of bio-based acetates and green solvents has further influenced R&D directions, with Methyl (biphenyl-4-yloxy)acetate serving as a benchmark for performance evaluation. Collaborative efforts between academia and industry continue to unlock new functionalities, reinforcing its relevance in next-generation chemical solutions.

In conclusion, Methyl (biphenyl-4-yloxy)acetate (CAS No. 54334-73-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with evolving synthetic methodologies, position it as a compound of enduring significance. As research advances, stakeholders remain keenly interested in its potential to address emerging challenges in material science and sustainable development.